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Compound of Interest

Compound Name: Fevipiprant

Cat. No.: B1672611 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of investigational compounds is paramount, extending beyond the laboratory bench to their

ultimate disposal. Fevipiprant, an orally active antagonist of the prostaglandin D2 receptor 2,

requires careful handling throughout its lifecycle, including its final disposition.[1] Adherence to

proper disposal protocols is essential to ensure personnel safety, environmental protection, and

regulatory compliance.

Step-by-Step Disposal Protocol for Fevipiprant
Waste
While specific disposal instructions for Fevipiprant are not readily available, the following

procedures are based on established guidelines for the disposal of investigational drugs and

chemicals in a laboratory setting.[2][3][4][5] It is imperative to consult with your institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal

activities to ensure compliance with local, state, and federal regulations.

Initial Assessment and Segregation:

Identify all materials contaminated with Fevipiprant, including unused product, empty

containers, contaminated personal protective equipment (PPE), and experimental

apparatus.
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Segregate Fevipiprant waste from other laboratory waste streams at the point of

generation.

Containerization and Labeling:

Select a compatible, leak-proof waste container appropriate for the physical state of the

waste (solid or liquid).

For empty containers of Fevipiprant, if they are to be disposed of as hazardous waste,

they should be managed according to institutional procedures. For containers of highly

toxic chemicals, the first three rinses must be collected and disposed of as hazardous

waste.

Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: {2-methyl-1-[4-(methylsulfonyl)-2-(trifluoromethyl)benzyl]-1H-

pyrrolo[2,3-b]pyridin-3-yl}acetic acid (Fevipiprant)

The specific contents and their approximate concentrations.

The date of accumulation.

The name and contact information of the principal investigator or responsible personnel.

Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA) that is secure and away from incompatible materials.

Ensure the SAA is under the control of the laboratory personnel generating the waste.

Disposal Request and Pickup:

Once the container is full or ready for disposal, submit a chemical waste pickup request to

your institution's EHS department.
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Do not dispose of Fevipiprant waste down the drain or in the regular trash.

Key Characteristics of Fevipiprant
Understanding the properties of Fevipiprant is crucial for its safe handling and disposal.

Property Value Reference

Chemical Name

{2-methyl-1-[4-

(methylsulfonyl)-2-

(trifluoromethyl)benzyl]-1H-

pyrrolo[2,3-b]pyridin-3-yl}acetic

acid

Molecular Formula C19H17F3N2O4S

Molar Mass 426.41 g/mol

Physical State Solid

Route of Administration Oral

Fevipiprant Disposal Workflow
The following diagram illustrates the general workflow for the proper disposal of Fevipiprant
waste in a research laboratory setting.

Waste Generation & Segregation Containerization & Labeling Storage & Disposal

Identify Fevipiprant Waste
(Unused product, contaminated PPE, etc.)

Segregate from other
laboratory waste streams

Select compatible,
leak-proof container

Affix Hazardous Waste Label
(Chemical name, concentration, date)

Store in designated
Satellite Accumulation Area (SAA)

Submit Waste Pickup Request
to Institutional EHS

EHS Collects for
Proper Disposal (e.g., Incineration)

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Fevipiprant waste.

Experimental Protocols

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1672611?utm_src=pdf-body
https://www.benchchem.com/product/b1672611?utm_src=pdf-body
https://www.benchchem.com/product/b1672611?utm_src=pdf-body
https://www.benchchem.com/product/b1672611?utm_src=pdf-body
https://www.benchchem.com/product/b1672611?utm_src=pdf-body
https://www.benchchem.com/product/b1672611?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672611?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672611?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed experimental protocols involving Fevipiprant would be specific to the research being

conducted. However, any protocol should include a dedicated section on waste disposal that

aligns with the procedures outlined above. This section should detail the specific types of waste

that will be generated and the precise steps for their collection, labeling, and storage pending

disposal by the EHS department.

By adhering to these general guidelines and, most importantly, the specific directives of your

institution's EHS department, you can ensure the safe and compliant disposal of Fevipiprant
and contribute to a culture of safety and environmental responsibility within your research

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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